Cas no 2137552-20-4 (1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 2137552-20-4
• MF: C₈H₉ClN₄S
• MW: 228.701858282089
• CID: 6477943
• PubChem ID: 165472312
• Update Time: 2025-07-19

1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine
• 2137552-20-4
• 1-[(4-chloro-1,3-thiazol-5-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• EN300-1111430

• Inchi： 1S/C8H9ClN4S/c1-5-2-13(12-8(5)10)3-6-7(9)11-4-14-6/h2,4H,3H2,1H3,(H2,10,12)
• InChI Key： LOCWJIYMRZLQEG-UHFFFAOYSA-N
• SMILES： ClC1=C(CN2C=C(C)C(N)=N2)SC=N1

Computed Properties

• Exact Mass: 228.0236452g/mol
• Monoisotopic Mass: 228.0236452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85Ų

Additional information on 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 2137552-20-4)

The compound 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 2137552-20-4) is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This molecule features a thiazole ring coupled with a pyrazole moiety, making it a subject of interest for researchers in medicinal chemistry, agrochemicals, and material science. Its molecular formula and precise structure have been extensively studied to unlock its full potential.

One of the key reasons for the growing interest in 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine is its relevance in the development of novel pharmaceutical intermediates. Researchers are exploring its role in synthesizing compounds with potential therapeutic effects, particularly in areas such as anti-inflammatory and antimicrobial applications. The presence of both chloro and amino functional groups in its structure allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties.

In the agrochemical sector, this compound is being investigated for its potential as a crop protection agent. The thiazole ring is known for its bioactivity, and when combined with the pyrazole core, it may offer unique modes of action against pests and pathogens. This aligns with the increasing demand for sustainable agriculture solutions, a topic that has become a hot-button issue in light of global food security challenges.

From a synthetic chemistry perspective, CAS No. 2137552-20-4 presents an intriguing case study due to its heterocyclic nature. Heterocycles are pivotal in modern chemistry, and this compound's structure offers opportunities for exploring new catalytic pathways and green chemistry methodologies. The push toward environmentally friendly synthesis has made such compounds even more valuable, as they can often be produced with reduced waste and energy consumption.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical applications. Recent studies have focused on optimizing these properties to enhance its utility in various formulations. For instance, its lipophilicity can be fine-tuned to improve bioavailability in pharmaceutical contexts or to ensure effective delivery in agrochemical applications.

Another area of exploration is the structure-activity relationship (SAR) of 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine. Understanding how subtle changes in its structure affect its biological or chemical activity is essential for designing more effective derivatives. This is particularly relevant in the context of drug discovery, where small modifications can lead to significant improvements in efficacy and safety.

In the realm of material science, this compound's unique structure opens doors to innovative applications. For example, its conjugated system could be leveraged in the development of organic electronic materials, which are gaining traction due to their potential in flexible electronics and renewable energy technologies. The integration of such compounds into smart materials is a burgeoning field that aligns with the global shift toward sustainable technology.

Given the increasing emphasis on intellectual property in the chemical industry, CAS No. 2137552-20-4 has also become a focal point for patent applications. Companies and research institutions are actively seeking to protect novel synthetic routes and applications, underscoring the compound's commercial viability. This trend reflects the broader movement toward innovation-driven growth in the chemical sector.

For researchers and industry professionals, accessing high-quality 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine is paramount. Reliable suppliers and analytical standards are essential to ensure consistency and reproducibility in experiments. The compound's purity and stability are critical factors that can influence research outcomes, making quality control a top priority.

In conclusion, 1-(4-chloro-1,3-thiazol-5-yl)methyl-4-methyl-1H-pyrazol-3-amine (CAS No. 2137552-20-4) represents a versatile and promising compound with wide-ranging applications. Its relevance to pharmaceuticals, agrochemicals, and material science highlights its interdisciplinary importance. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.